Cas no 2228447-91-2 (1-(azidomethyl)-3-bromo-5-chloro-2-methoxybenzene)

• Product Name: 1-(azidomethyl)-3-bromo-5-chloro-2-methoxybenzene
• CAS No: 2228447-91-2
• MF: C₈H₇BrClN₃O
• MW: 276.517679452896
• CID: 6019392
• PubChem ID: 165798272
• Update Time: 2025-10-30

1-(azidomethyl)-3-bromo-5-chloro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-3-bromo-5-chloro-2-methoxybenzene
• EN300-2007138
• 2228447-91-2

• Inchi： 1S/C8H7BrClN3O/c1-14-8-5(4-12-13-11)2-6(10)3-7(8)9/h2-3H,4H2,1H3
• InChI Key： OBWXPQPAHCYLNR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CN=[N+]=[N-])=C1OC)Cl

Computed Properties

• Exact Mass: 274.94610g/mol
• Monoisotopic Mass: 274.94610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-(azidomethyl)-3-bromo-5-chloro-2-methoxybenzene

Introduction to 1-(Azidomethyl)-3-Bromo-5-Chloro-2-Methoxybenzene (CAS No. 2228447-91-2)

1-(Azidomethyl)-3-bromo-5-chloro-2-methoxybenzene (CAS No. 2228447-91-2) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and potential applications. This compound is characterized by the presence of a bromine, chlorine, and methoxy substituent on a benzene ring, along with an azidomethyl group. The combination of these functional groups endows the molecule with a diverse range of chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The azide functional group in 1-(azidomethyl)-3-bromo-5-chloro-2-methoxybenzene is particularly noteworthy. Azides are known for their ability to participate in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in bioconjugation and materials science. This reaction allows for the formation of stable triazole linkages, which are biocompatible and can be used to create functionalized materials or biomolecules with enhanced properties.

The bromine and chlorine substituents on the benzene ring provide additional reactivity and versatility. Bromine is a common leaving group in nucleophilic substitution reactions, making it useful for further derivatization. Chlorine, on the other hand, can participate in various electrophilic substitution reactions, such as Friedel-Crafts alkylation or acylation. These functional groups can be selectively modified to introduce new functionalities or to optimize the physical and chemical properties of the molecule.

The methoxy group on the benzene ring contributes to the overall polarity and solubility of 1-(azidomethyl)-3-bromo-5-chloro-2-methoxybenzene. This substituent can influence the molecule's interaction with biological systems, affecting its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The methoxy group can also modulate the electronic properties of the benzene ring, which can be crucial for tuning the molecule's reactivity in synthetic transformations.

In recent years, there has been increasing interest in using compounds like 1-(azidomethyl)-3-bromo-5-chloro-2-methoxybenzene as building blocks for the development of novel pharmaceuticals and materials. For instance, researchers have explored its potential as a precursor for synthesizing targeted drug delivery systems. The azide functionality can be used to attach targeting ligands or therapeutic agents via click chemistry, while the bromine and chlorine substituents can be modified to enhance the stability or bioavailability of the final product.

In addition to its applications in drug discovery, 1-(azidomethyl)-3-bromo-5-chloro-2-methoxybenzene has shown promise in materials science. The ability to functionalize this compound through click chemistry reactions makes it an attractive candidate for creating stimuli-responsive materials or smart polymers. These materials can be designed to respond to changes in environmental conditions such as pH, temperature, or light, making them useful in various applications ranging from drug delivery systems to sensors and actuators.

The synthesis of 1-(azidomethyl)-3-bromo-5-chloro-2-methoxybenzene typically involves a multi-step process that includes selective functionalization of a substituted benzene ring followed by introduction of the azide group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce bromine and chlorine substituents with high selectivity and yield.

In conclusion, 1-(azidomethyl)-3-bromo-5-chloro-2-methoxybenzene (CAS No. 2228447-91-2) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups makes it an ideal building block for synthesizing complex molecules with tailored properties. As research continues to advance, it is likely that new applications for this compound will emerge, further expanding its utility in various scientific and industrial fields.